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Compound of Interest

Compound Name: 11-Hydroxyhumantenine

Cat. No.: B12399316

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
11-Hydroxyhumantenine is a monoterpenoid indole alkaloid isolated from plants of the

Gelsemium genus, notably Gelsemium elegans. As a member of the humantenine-type

alkaloids, it is of significant interest in phytochemical research, pharmacology, and toxicology

due to its potential biological activities. Accurate and precise analytical methods are crucial for

the quantification of 11-Hydroxyhumantenine in various matrices, including plant extracts,

biological samples, and pharmaceutical formulations. These application notes provide detailed

information on analytical standards, reference materials, and validated analytical protocols for

the qualitative and quantitative analysis of 11-Hydroxyhumantenine.

Analytical Standards and Reference Materials
The availability of high-purity analytical standards is fundamental for accurate quantification.

Several suppliers offer 11-Hydroxyhumantenine as a reference material. It is crucial to obtain

a Certificate of Analysis (CoA) from the supplier to confirm the purity and identity of the

standard.
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Table 1: Commercially Available 11-Hydroxyhumantenine Analytical Standards

Supplier
Catalog
Number

Purity
Specification

Format
Storage
Conditions

Beijing Weicai

Biological

Technology Co.,

Ltd.

E15073-5mg HPLC ≥ 96.5% 5 mg

Room

temperature, 2-

8°C for better

storage

TargetMol TN6035 Not specified Powder

-20°C for 3 years

(powder); -80°C

for 1 year (in

solvent)

ChemFaces CFN97998 Not specified Powder
2-8°C, protect

from light

BioCrick BCN4863 High Purity Powder
Information not

available

Clementia

Biotech
CFN97998 High Purity 5mg or 20mg

Information not

available

Physicochemical Properties:

CAS Number: 122590-04-9[1]

Molecular Formula: C₂₁H₂₆N₂O₄[1]

Molecular Weight: 370.44 g/mol [1]

Boiling Point: 536.6°C at 760 mmHg[1]

Solubility: While comprehensive experimental solubility data in common analytical solvents is

limited, general solubility for humantenine-type alkaloids suggests solubility in methanol,

ethanol, acetonitrile, DMSO, and chloroform. It is recommended to perform solubility tests for

the specific batch of the analytical standard. A predicted water solubility (logSw) value has

been reported in silico.
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Experimental Protocols
This section details validated analytical methods for the quantification of 11-
Hydroxyhumantenine. A highly sensitive UPLC-MS/MS method is presented, along with a

proposed HPLC-UV method adaptable from existing literature on related Gelsemium alkaloids.

Protocol 1: Quantitative Analysis by UPLC-MS/MS
This protocol is adapted from a validated method for the simultaneous determination of 11

Gelsemium alkaloids in rat plasma and is suitable for high-sensitivity analysis in biological

matrices.

Table 2: UPLC-MS/MS Method Parameters
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Parameter Specification

Chromatographic System Waters ACQUITY UPLC System

Column
Waters ACQUITY UPLC BEH C18 (2.1 mm × 50

mm, 1.7 µm)

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Methanol with 0.1% Formic Acid

Gradient Elution
Detailed gradient program required from specific

literature

Flow Rate 0.4 mL/min

Column Temperature 40°C

Injection Volume 2 µL

Mass Spectrometer
Waters Xevo TQ-S Triple Quadrupole Mass

Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.0 kV

Source Temperature 150°C

Desolvation Temperature 500°C

Desolvation Gas Flow 1000 L/hr

Cone Gas Flow 150 L/hr

MRM Transition (m/z) Precursor Ion: 371.2, Product Ion: 144.1

Cone Voltage (V) 32

Collision Energy (eV) 28

2.1.1. Standard Solution Preparation

Primary Stock Solution (e.g., 1 mg/mL): Accurately weigh approximately 1.0 mg of the 11-
Hydroxyhumantenine analytical standard and dissolve it in 1.0 mL of methanol in a
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calibrated volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the primary stock solution with methanol to achieve the desired concentrations for

the calibration curve.

Storage: Store stock and working solutions at 2-8°C and protect from light.

2.1.2. Sample Preparation (from Plasma)

Aliquoting: To 100 µL of plasma sample in a microcentrifuge tube, add the internal standard

solution.

Protein Precipitation: Add 300 µL of acetonitrile to the plasma sample.

Vortexing: Vortex the mixture for 1 minute.

Centrifugation: Centrifuge the sample at 13,000 rpm for 10 minutes.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at

40°C.

Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase.

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection into

the UPLC-MS/MS system.

2.1.3. Method Validation Summary

The referenced method was validated according to regulatory guidelines, and the following

performance characteristics were reported for a panel of Gelsemium alkaloids, which would be

applicable to 11-Hydroxyhumantenine.

Table 3: UPLC-MS/MS Method Validation Parameters
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Parameter Typical Acceptance Criteria

Linearity (R²) > 0.99

Lower Limit of Quantification (LLOQ) Signal-to-noise ratio ≥ 10

Accuracy (% Bias) Within ±15% (±20% at LLOQ)

Precision (% RSD) ≤ 15% (≤ 20% at LLOQ)

Extraction Recovery Consistent and reproducible

Matrix Effect Within acceptable limits (typically 85-115%)

Stability (Freeze-thaw, short-term, long-term) Within ±15% of nominal concentration

Protocol 2: Proposed HPLC-UV Method
This proposed protocol is based on established methods for the HPLC-UV analysis of other

major Gelsemium alkaloids, such as koumine and gelsemine, and can be adapted and

validated for 11-Hydroxyhumantenine.[2][3]

Table 4: Proposed HPLC-UV Method Parameters
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Parameter Proposed Specification

Chromatographic System Agilent 1260 Infinity II or equivalent

Column C18 column (e.g., 4.6 mm × 250 mm, 5 µm)

Mobile Phase

Acetonitrile and water with a modifier (e.g., 0.1%

phosphoric acid or a buffer like ammonium

acetate)

Elution Mode Isocratic or Gradient (to be optimized)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10-20 µL

UV Detection Wavelength
254 nm (or determined by UV scan of the

standard)

2.2.1. Method Development and Validation

Wavelength Selection: Dissolve the 11-Hydroxyhumantenine standard in methanol and

perform a UV-Vis scan to determine the wavelength of maximum absorbance (λmax).

Mobile Phase Optimization: Adjust the ratio of acetonitrile to the aqueous phase to achieve a

good peak shape and a reasonable retention time (typically between 5 and 15 minutes). The

use of an acid or buffer can improve peak symmetry.

Method Validation: Validate the developed method according to ICH guidelines (Q2(R1)) for

parameters including specificity, linearity, range, accuracy, precision (repeatability and

intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.

Visualizations
Diagram 1: General Workflow for Quantitative Analysis of 11-Hydroxyhumantenine
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Caption: Workflow for 11-Hydroxyhumantenine Analysis.

Diagram 2: Signaling Pathway Logical Relationship (Illustrative) This diagram illustrates a

hypothetical signaling pathway that could be investigated in relation to the pharmacological

effects of 11-Hydroxyhumantenine, based on the known activities of related alkaloids.
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Caption: Hypothetical Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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